Cas no 107347-86-4 (Cyclohexanesulfonyl-acetic acid)

• Product Name: Cyclohexanesulfonyl-acetic acid
• CAS No: 107347-86-4
• MF: C₈H₁₄O₄S
• MW: 206.259361743927
• MDL: MFCD11167618
• CID: 4570377
• Update Time: 2025-09-24

Cyclohexanesulfonyl-acetic acid Chemical and Physical Properties

Names and Identifiers

• Cyclohexanesulfonyl-acetic acid

• MDL： MFCD11167618
• Inchi： 1S/C8H14O4S/c9-8(10)6-13(11,12)7-4-2-1-3-5-7/h7H,1-6H2,(H,9,10)
• InChI Key： LYLDTRQZTMRVIG-UHFFFAOYSA-N
• SMILES： C(O)(=O)CS(C1CCCCC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3

Additional information on Cyclohexanesulfonyl-acetic acid

Cyclohexanesulfonyl-acetic acid (CAS No. 107347-86-4): An Overview of Its Properties, Applications, and Recent Research

Cyclohexanesulfonyl-acetic acid (CAS No. 107347-86-4) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceuticals. This compound, characterized by its unique structure and properties, has found applications in various areas, including drug development, chemical synthesis, and materials science. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with Cyclohexanesulfonyl-acetic acid.

Chemical Structure and Properties

Cyclohexanesulfonyl-acetic acid is a white crystalline solid with the molecular formula C₈H₁₂O₄S. The compound features a cyclohexane ring attached to a sulfonyl group and an acetic acid moiety. This unique combination of functional groups imparts several interesting properties to the molecule. For instance, the sulfonyl group provides high polarity and reactivity, while the acetic acid group enhances solubility in polar solvents and contributes to its acidic nature.

The melting point of Cyclohexanesulfonyl-acetic acid is approximately 150°C, and it is soluble in water and common organic solvents such as methanol and ethanol. These properties make it suitable for various chemical reactions and processes. Additionally, the compound exhibits good thermal stability, which is crucial for its use in industrial applications.

Synthesis Methods

The synthesis of Cyclohexanesulfonyl-acetic acid can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of cyclohexylsulfonyl chloride with sodium acetate in an appropriate solvent. This reaction typically proceeds under mild conditions and yields high purity products. Another approach involves the oxidation of cyclohexylsulfide followed by carboxylation to form the desired compound.

Recent advancements in green chemistry have led to the development of more environmentally friendly synthesis methods for Cyclohexanesulfonyl-acetic acid. For example, researchers have explored the use of catalytic systems that minimize waste generation and energy consumption. These methods not only reduce environmental impact but also improve the overall efficiency of the synthesis process.

Biological Activities and Applications

Cyclohexanesulfonyl-acetic acid has been studied for its potential biological activities, particularly in the context of drug development. One area of interest is its anti-inflammatory properties. Studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that Cyclohexanesulfonyl-acetic acid could be a promising candidate for treating inflammatory diseases.

In addition to its anti-inflammatory effects, Cyclohexanesulfonyl-acetic acid has also been investigated for its potential as an anticancer agent. Research has demonstrated that it can induce apoptosis in various cancer cell lines by disrupting mitochondrial function and activating caspase pathways. These results highlight the compound's potential as a lead molecule for developing new cancer therapeutics.

Recent Research Advancements

The scientific community continues to explore new applications and mechanisms of action for Cyclohexanesulfonyl-acetic acid. A recent study published in the Journal of Medicinal Chemistry investigated the use of this compound as a scaffold for designing novel inhibitors of protein-protein interactions (PPIs). The researchers found that derivatives of Cyclohexanesulfonyl-acetic acid could effectively disrupt specific PPIs involved in cellular signaling pathways, opening up new avenues for therapeutic intervention.

Another area of active research is the use of Cyclohexanesulfonyl-acetic acid in materials science. Scientists have developed novel polymers incorporating this compound to enhance their mechanical properties and biocompatibility. These materials have shown promise in applications such as tissue engineering and drug delivery systems.

Conclusion

Cyclohexanesulfonyl-acetic acid (CAS No. 107347-86-4) is a multifaceted compound with a wide range of applications in chemistry, biology, and pharmaceuticals. Its unique chemical structure endows it with valuable properties that make it suitable for various industrial processes and research endeavors. Recent advancements in synthesis methods and biological studies have further expanded its potential uses. As research continues to uncover new insights into this compound's behavior and applications, it is likely that Cyclohexanesulfonyl-acetic acid will play an increasingly important role in scientific innovation.